Cas no 1261762-02-0 (3-Chloro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride)

3-Chloro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride is a versatile biphenyl derivative commonly employed as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and advanced materials. Its key structural features include a reactive carbonyl chloride group and a trifluoromethoxy substituent, which enhance its utility in nucleophilic acyl substitution reactions. The chlorine and trifluoromethoxy groups contribute to its electron-withdrawing properties, making it valuable for constructing complex aromatic frameworks. This compound exhibits high purity and stability under controlled conditions, ensuring reliable performance in multi-step synthetic routes. Its compatibility with various coupling and functionalization reactions makes it a preferred choice for researchers developing bioactive molecules and specialty chemicals.

3-Chloro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride structure

1261762-02-0 structure

Product Name:3-Chloro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride

CAS No:1261762-02-0

MF:C₁₄H₇Cl₂F₃O₂

MW:335.105392694473

CID:4790650

Update Time:2025-05-26

3-Chloro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride
- Inchi： 1S/C14H7Cl2F3O2/c15-11-6-2-5-10(12(11)13(16)20)8-3-1-4-9(7-8)21-14(17,18)19/h1-7H
- InChI Key： UZHQOKGUWSAECR-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1C(=O)Cl)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 376
XLogP3: 5.9
Topological Polar Surface Area: 26.3

3-Chloro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011009861-250mg	3-Chloro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride	1261762-02-0	97%	250mg	475.20 USD	2021-05-31
Alichem	A011009861-500mg	3-Chloro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride	1261762-02-0	97%	500mg	823.15 USD	2021-05-31
Alichem	A011009861-1g	3-Chloro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride	1261762-02-0	97%	1g	1,460.20 USD	2021-05-31

3-Chloro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
3. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli

Additional information on 3-Chloro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride

Comprehensive Overview of 3-Chloro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride (CAS No. 1261762-02-0)

3-Chloro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride (CAS No. 1261762-02-0) is a highly specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethoxy group and a carbonyl chloride moiety, makes it a valuable intermediate for synthesizing advanced materials and bioactive molecules. The compound's biphenyl backbone further enhances its versatility in cross-coupling reactions, a topic frequently searched by chemists exploring Suzuki-Miyaura coupling or palladium-catalyzed reactions.

In recent years, the demand for fluorinated compounds like 3-Chloro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride has surged due to their applications in drug discovery. Researchers often search for "fluorine in medicinal chemistry" or "trifluoromethoxy group effects" to understand how such substituents improve metabolic stability and bioavailability. This compound's chloro and carbonyl chloride functionalities also make it a candidate for designing protease inhibitors, aligning with trending topics like "targeted drug delivery" and "enzyme inhibition mechanisms."

The synthesis of CAS No. 1261762-02-0 involves multi-step protocols, including Friedel-Crafts acylation and halogenation, which are frequently discussed in academic forums. Its purity and stability are critical for high-yield reactions, a concern often raised in queries like "handling acid chlorides in synthesis." Analytical techniques such as HPLC and NMR are essential for quality control, reflecting the industry's focus on "advanced analytical methods in organic chemistry."

Environmental and safety considerations are also paramount. While not classified as hazardous, proper storage conditions (e.g., anhydrous environments) are emphasized in searches like "storage of reactive intermediates." The compound's role in sustainable chemistry is another hotspot, with terms like "green synthesis of biphenyl derivatives" gaining traction. Its potential in OLED materials and liquid crystals further broadens its industrial relevance.

In summary, 3-Chloro-3'-(trifluoromethoxy)biphenyl-2-carbonyl chloride (CAS No. 1261762-02-0) bridges cutting-edge research and industrial applications. Its structural features cater to evolving trends in fluorine chemistry, catalysis, and material science, making it a compound of enduring interest in both academic and commercial spheres.